Iodine I-133
CAS No.: 14834-67-4
Cat. No.: VC1613339
Molecular Formula: HI
Molecular Weight: 133.9158 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 14834-67-4 |
|---|---|
| Molecular Formula | HI |
| Molecular Weight | 133.9158 g/mol |
| IUPAC Name | iodane |
| Standard InChI | InChI=1S/HI/h1H/i1+6 |
| Standard InChI Key | XMBWDFGMSWQBCA-LZFNBGRKSA-N |
| Isomeric SMILES | [133IH] |
| SMILES | I |
| Canonical SMILES | I |
Introduction
Physical and Chemical Properties
Iodine I-133, like other isotopes of iodine, exhibits similar chemical properties to stable iodine (I-127) but differs in its nuclear characteristics. As a member of the halogen family, it typically forms ionic compounds with electrophilic elements and participates in various redox reactions.
Nuclear Properties
The nuclear properties of I-133 are crucial for understanding its behavior in various applications. Table 1 summarizes the key nuclear properties of this isotope.
Table 1: Nuclear Properties of Iodine I-133
| Property | Value | Unit |
|---|---|---|
| Half-life | 20.8 | hours |
| Decay constant | 9.2568e-06 | 1/s |
| Decay mode | β- (beta minus) | - |
| Daughter products | Xe-133 (97.1%), Xe-133m (2.88%) | - |
| Mean electron energy | 0.41415 | MeV |
| Mean photon energy | 0.612 | MeV |
The half-life of 20.8 hours positions I-133 as an intermediate-lived radioisotope among the iodine family, significantly shorter than I-131 (8.02 days) but longer than several other radioactive iodine isotopes .
Production Methods
Iodine I-133 is primarily produced as a fission product in nuclear reactors. Understanding its production methods is essential for both practical applications and safety considerations.
Reactor-Based Production
The most common method for producing I-133 involves nuclear fission reactions in reactors. During the fission of uranium-235 or plutonium-239, I-133 is formed as one of many fission products. The fission yield for I-133 from uranium fission is approximately 6.7%, making it one of the more abundant iodine isotopes produced in this process .
The production of I-133 occurs through the following general reaction:
235U + n → fission fragments (including I-133) + energy + neutrons
In nuclear reactors, the continuous neutron flux leads to the ongoing production of I-133 as long as the fission process continues. This property makes I-133 concentration a valuable indicator of recent reactor operation.
Isolation and Purification
Decay Characteristics
The decay characteristics of I-133 determine its radiation profile and potential applications. Understanding these properties is crucial for radiation protection and dosimetry.
Decay Scheme
Iodine I-133 decays primarily through beta emission (β-) to form xenon-133 (Xe-133) and, to a lesser extent, xenon-133m (metastable state). The detailed decay scheme is represented in Table 2.
Table 2: Decay Characteristics of Iodine I-133
| Parameter | Value | Unit |
|---|---|---|
| Primary decay mode | β- (beta minus) | - |
| Decay to Xe-133 | 97.1 | % |
| Decay to Xe-133m | 2.88 | % |
| Equilibrium dose constant for betas/electrons | 6.635e-14 | Gy·kg/Bq·s |
| Equilibrium dose constant for photons | 9.805e-14 | Gy·kg/Bq·s |
| Air kerma coefficient | 2.289e-17 | Gy·m²/Bq·s |
The beta particles emitted during the decay of I-133 have significant energy, contributing to its dosimetric profile. Additionally, the gamma radiation emitted during the decay process allows for external detection and measurement of I-133 concentrations .
Applications in Nuclear Industry
Despite its relatively short half-life, I-133 serves several important functions in the nuclear industry, particularly in reactor monitoring and safety assessments.
Reactor Monitoring and Fuel Integrity Assessment
One of the most significant applications of I-133 is in the monitoring of nuclear reactor operations and the assessment of fuel integrity. The ratio of I-131 to I-133 in the primary coolant of nuclear reactors provides valuable information about the condition of nuclear fuel elements .
According to research conducted on CPR1000 pressurized water reactors, the ratio of I-131/I-133 in the primary coolant can serve as an indicator of fuel failure. For intact fuel cycles, this ratio typically ranges from 0.06 to 0.08. Deviations from this range may indicate potential fuel failures or other issues within the reactor .
Table 3: I-131/I-133 Ratio Interpretation in Reactor Coolant
| I-131/I-133 Ratio | Interpretation |
|---|---|
| 0.06 - 0.08 | Typical range for intact fuel cycle |
| ~0.15 | Threshold value for identifying fuel failure |
| ~0.72 | Associated with larger fuel failures |
| ~1.7 | Associated with small fuel failures |
The study suggests that using a threshold value of 0.15 for the I-131/I-133 ratio allows for effective identification of fuel failures in CPR1000 units, with 98% of measured data in cycles without fuel failure and 94% of measured data in cycles with fuel failure being correctly distinguished .
Nuclear Accident Assessment
I-133 is also significant in the context of nuclear accidents. Following the Chernobyl accident in 1986, I-133 was detected along with other iodine isotopes in environmental samples and human tissues . Its presence and concentration help in reconstructing the timeline and extent of radioactive release during nuclear incidents.
| Isotope | Half-life | Primary Decay Mode | Fission Yield (%) | Primary Applications |
|---|---|---|---|---|
| I-131 | 8.02 days | β- | 2.89 | Medical therapy, diagnostic imaging |
| I-133 | 20.8 hours | β- | 6.7 | Nuclear research, reactor monitoring |
| I-132 | 2.3 hours | β- | 4.31 | Nuclear research |
| I-135 | 6.6 hours | β- | 6.54 | Reactor physics (precursor to Xe-135) |
Dosimetry and Radiation Protection
Understanding the dosimetric properties of I-133 is essential for radiation protection and risk assessment in both occupational and public exposure scenarios.
Dosimetric Constants
The dosimetric constants of I-133 provide the foundation for calculating radiation doses from exposure to this isotope. Table 5 summarizes the key dosimetric parameters.
Table 5: Dosimetric Constants for I-133
| Parameter | Value | Unit |
|---|---|---|
| Mean electron energy | 0.41415 | MeV |
| Mean photon energy | 0.612 | MeV |
| Air kerma rate constant | 2.289e-17 | Gy·m²/Bq·s |
| Equilibrium dose constant (β-, e-) | 6.635e-14 | Gy·kg/Bq·s |
| Equilibrium dose constant (photons) | 9.805e-14 | Gy·kg/Bq·s |
These constants are used in internal dosimetry calculations to estimate the radiation dose to various organs and tissues from internalized I-133 .
Population-Specific Considerations
Future Research Directions
While significant knowledge exists about I-133, several areas warrant further investigation to enhance our understanding and applications of this isotope.
Advanced Reactor Monitoring Techniques
Further research into the behavior of I-133 in advanced reactor designs could improve monitoring techniques and safety protocols. The relationship between I-133 concentrations and specific fuel failure modes could provide more precise diagnostic tools for reactor operators.
Refined Dosimetric Models
The development of more refined, population-specific dosimetric models for I-133 would enhance the accuracy of dose assessments following potential exposures. This is particularly important for emergency planning and response in nuclear facilities where I-133 may be released during abnormal events.
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